![molecular formula C19H30N2O B5121338 1-(3-methoxybenzyl)-4-(3-methylcyclohexyl)piperazine](/img/structure/B5121338.png)
1-(3-methoxybenzyl)-4-(3-methylcyclohexyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-methoxybenzyl)-4-(3-methylcyclohexyl)piperazine, also known as MBMC, is a psychoactive drug that belongs to the piperazine class of compounds. It has been widely studied for its potential use as a recreational drug and its effects on the central nervous system.
Mechanism of Action
The exact mechanism of action of 1-(3-methoxybenzyl)-4-(3-methylcyclohexyl)piperazine is not fully understood. However, it is believed to act as a serotonin and dopamine reuptake inhibitor. It may also affect the release of these neurotransmitters in the brain, leading to its psychoactive effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, leading to feelings of euphoria and increased energy. It has also been shown to increase heart rate and blood pressure, as well as cause pupil dilation and sweating.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-methoxybenzyl)-4-(3-methylcyclohexyl)piperazine in lab experiments is its relatively low cost and easy availability. However, its psychoactive effects can make it difficult to use in certain types of experiments, and its potential for abuse and addiction may limit its use in certain settings.
Future Directions
There are several future directions for research on 1-(3-methoxybenzyl)-4-(3-methylcyclohexyl)piperazine. One area of interest is its potential therapeutic applications, particularly in the treatment of depression and anxiety. Another area of interest is its effects on the immune system and its potential use as an anti-inflammatory and analgesic agent. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
1-(3-methoxybenzyl)-4-(3-methylcyclohexyl)piperazine can be synthesized using a variety of methods, including the reaction of 3-methoxybenzyl chloride with 3-methylcyclohexylamine in the presence of a base. Other methods include the reaction of 3-methoxybenzylamine with 3-methylcyclohexanone in the presence of a reducing agent. The purity of the synthesized compound can be determined using various analytical techniques, such as HPLC, NMR, and GC-MS.
Scientific Research Applications
1-(3-methoxybenzyl)-4-(3-methylcyclohexyl)piperazine has been studied extensively for its potential use as a recreational drug and its effects on the central nervous system. However, recent research has focused on its potential therapeutic applications. For example, this compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been studied for its potential use in the treatment of depression and anxiety.
properties
IUPAC Name |
1-[(3-methoxyphenyl)methyl]-4-(3-methylcyclohexyl)piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N2O/c1-16-5-3-7-18(13-16)21-11-9-20(10-12-21)15-17-6-4-8-19(14-17)22-2/h4,6,8,14,16,18H,3,5,7,9-13,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUVVFTHEEURCEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(C1)N2CCN(CC2)CC3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.